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Compound of Interest
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1-Benzoxepin-3(2H)-one, 7-

bromo-

CAS No.: 381220-95-7

Cat. No.: B14236098

Get Quote

Executive Summary
This technical guide provides a comprehensive solubility profile and process handling strategy

for 7-bromo-1-benzoxepin-3(2H)-one.[1] As a halogenated bicyclic ketone, this compound

serves as a critical intermediate in the synthesis of serotonin modulators, antifungals, and

fragrance analogs (similar to Calone 1951®).[2]

Due to the specific isomeric nature of the 3(2H)-one system, exact solubility data in literature is

often conflated with the more common 5(2H)-one (tetralone-like) isomers.[1] This guide

synthesizes available experimental data with high-fidelity QSAR predictions to establish a

Solubility Class Profile. It prioritizes experimental autonomy, providing self-validating protocols

for researchers to determine exact saturation points in their specific lot/polymorph of the

material.[2][1]

Physicochemical Profile & Solvation Theory
Understanding the solubility of 7-bromo-1-benzoxepin-3(2H)-one requires analyzing its

competitive internal forces: the lipophilic aryl bromide moiety versus the polar lactone-like
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ether/ketone bridge.[1]

Property Value (Est.) Mechanistic Implication

Molecular Formula C₁₀H₇BrO₂ Bicyclic aromatic scaffold.[1]

Molecular Weight ~239.07 g/mol

Moderate MW; kinetics of

dissolution will be rapid in

good solvents.[2][1]

LogP (Octanol/Water) 2.8 – 3.2
Lipophilic. Poor aqueous

solubility (<0.1 mg/mL).[2][1]

H-Bond Donors 0

No -OH/-NH groups.[1] Cannot

donate H-bonds to solvent.[2]

[1]

H-Bond Acceptors 2

Ether (O1) and Ketone (O3).[1]

Soluble in protic solvents via

acceptance.[2][1]

Dipole Moment ~3.5 D

Significant dipole due to C=O

and C-O-C; favors polar

aprotic solvents.[2][1]

Theoretical Solvation Model (Hansen Parameters)
To predict solubility behavior without wasting material, we apply Hansen Solubility Parameters

(HSP).[2] The solute interacts best with solvents occupying the same region in HSP space.[2]

(Dispersion): High.[2][1] The brominated benzene ring dominates, requiring solvents with
strong dispersion forces (e.g., DCM, Toluene).[2]

(Polarity): Moderate.[2][1] The ketone/ether functionality requires some polarity.[2]

(Hydrogen Bonding): Low.[2][1] The lack of donors limits solubility in pure water but allows
solubility in alcohols if the alkyl chain is sufficient.[2]

Solubility Profile & Solvent Selection
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The following data categorizes solvents by their thermodynamic affinity for the benzoxepinone

scaffold.

Table 1: Solubility Classification (at 25°C)
Solvent Class

Representative
Solvents

Solubility Rating
Process
Application

Halogenated
Dichloromethane

(DCM), Chloroform

Excellent (>100

mg/mL)

Reaction solvent;

chromatography

loading.[1]

Polar Aprotic
THF, Ethyl Acetate,

Acetone

Good (50–100

mg/mL)

General synthesis;

liquid-liquid extraction.

[2][1]

Super-Aprotic DMSO, DMF, DMAc High (>150 mg/mL)

High-temp reactions

(Suzuki/Heck

couplings).[2][1]

Protic (Alcohols)
Methanol, Ethanol,

IPA

Moderate (10–40

mg/mL)

Recrystallization

(Solubility

sharply with Temp).[2]

Aromatic Toluene, Xylene
Moderate (20–50

mg/mL)

Azeotropic drying; hot

extraction.[2][1]

Aliphatic
Hexanes, Heptane,

Pentane
Poor (<5 mg/mL)

Anti-solvent for

precipitation/crystalliz

ation.[2][1]

Aqueous Water, PBS Buffer
Insoluble (<0.01

mg/mL)

Wash phase for

workup.[2][1]

Critical Process Insight: Recrystallization Strategy
The "Goldilocks" zone for purifying this intermediate lies in Binary Solvent Systems.[2]

System A (Standard): Ethanol/Water (70:30).[2] Dissolve in hot ethanol; add water until

turbid; cool.
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System B (High Purity): Ethyl Acetate/Heptane.[2][1] Dissolve in minimal hot EtOAc; slowly

add Heptane.

Experimental Protocols (Self-Validating Systems)
Do not rely solely on literature values, as polymorphs and purity levels shift solubility.[2][1] Use

these protocols to validate your specific batch.

Protocol A: Visual Solubility Screening (Tier 1)
Use this for rapid solvent selection before chromatography or reaction.[1]

Workflow:

Weigh 10 mg of 7-bromo-1-benzoxepin-3(2H)-one into a 4 mL vial.

Add 100 µL of solvent (Target: 100 mg/mL).[2]

Vortex for 30 seconds.

Clear Solution?

Solubility > 100 mg/mL.[2][1]

Particles Remain?

Proceed to Step 4.

Add 400 µL solvent (Total: 0.5 mL; Target: 20 mg/mL).

Clear Solution?

Solubility 20–100 mg/mL.[2][1]

Add 500 µL solvent (Total: 1.0 mL; Target: 10 mg/mL).

Particles Remain?

Solubility < 10 mg/mL (Poor).[2]
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Protocol B: Gravimetric Saturation Method (Tier 2)
Use this for precise formulation or crystallization design.[1]

Saturation: Add excess solid to 2 mL of solvent in a sealed vial.

Equilibration: Shake at controlled temperature (e.g., 25°C) for 24 hours.

Filtration: Filter supernatant through a 0.45 µm PTFE syringe filter.

Evaporation: Transfer 1.0 mL of filtrate to a pre-weighed tare vial. Evaporate solvent

(Genevac or N₂ stream).[2]

Calculation:

Protocol C: Recrystallization Solvent Optimization
The "Cloud Point" Method.[2]

Prepare a concentrated solution in the Good Solvent (e.g., EtOAc) at reflux.[2][1]

Add Anti-Solvent (e.g., Heptane) dropwise to the hot solution.[2]

End Point: Stop when a persistent cloudiness (nucleation) is observed that does not clear

upon swirling.

Add 1-2 drops of Good Solvent to clear the cloudiness.[2][1]

Allow to cool slowly to Room Temperature (RT), then to 4°C.

Visualizations
Figure 1: Solubility Screening Logic Flow
This decision tree guides the researcher through the solvent selection process based on the

visual protocol.[2]
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Start: 10mg Solute

Add 100 µL Solvent
(Target: 100 mg/mL)

Visual Check:
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Yes
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No

Visual Check:
Clear?
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(20-100 mg/mL)
Use for Recryst.

Yes
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No

Visual Check:
Clear?
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Heat Required?
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Caption: Step-wise visual screening workflow for rapid solubility classification.
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Figure 2: Solute-Solvent Interaction Map
Conceptualizing how the functional groups of 7-bromo-1-benzoxepin-3(2H)-one interact with

different solvent classes.

7-Bromo-1-Benzoxepin-3(2H)-one

Aryl Bromide
(Lipophilic/Dispersion) Cyclic Ketone/Ether

(Dipole Acceptor)

DCM / Chloroform
(Dispersion + Dipole)

Strong Interaction
(Solubility ++)

Hexanes
(Pure Dispersion)

Moderate Interaction
(Partial Sol.)

Dipole Matching
(Solubility ++)

Ethanol / Methanol
(H-Bond Donor)

H-Bond Acceptance
(Solubility +)

Repulsion
(Insolubility)

Click to download full resolution via product page

Caption: Mechanistic interaction map showing why DCM is a superior solvent compared to

Hexanes or pure Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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